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Compound of Interest

Compound Name: hCAIX-IN-14

Cat. No.: B15141010 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

As a novel carbonic anhydrase IX (CAIX) inhibitor, hCAIX-IN-14 is a valuable tool in cancer

research. Due to the absence of a specific Safety Data Sheet (SDS), it is imperative to handle

this compound with the utmost care, assuming it is potentially hazardous. This guide provides

essential safety protocols, personal protective equipment (PPE) recommendations, and

operational procedures to ensure the well-being of laboratory personnel and the integrity of

your research.

Personal Protective Equipment (PPE): Your First
Line of Defense
A thorough risk assessment should be conducted before handling hCAIX-IN-14. The following

table summarizes the recommended PPE for various laboratory procedures involving this

compound.
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Procedure
Eye & Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Receiving &

Unpacking

Safety glasses

with side shields

Nitrile gloves

(double-gloving

recommended)

Lab coat
Not generally

required

Weighing &

Aliquoting (Solid)

Safety goggles

or a face shield

Nitrile gloves

(double-gloving

recommended)

Lab coat

(disposable

sleeves

recommended)

N95 respirator or

use of a certified

chemical fume

hood

Dissolving (in

solvent)

Chemical splash

goggles or a face

shield

Nitrile gloves

(double-gloving

recommended)

Chemical-

resistant lab coat

or apron

Use of a certified

chemical fume

hood is

mandatory

Cell Culture/In

Vitro Assays

Safety glasses

with side shields
Nitrile gloves Lab coat

Not generally

required if

performed in a

biological safety

cabinet

Waste Disposal
Chemical splash

goggles

Nitrile gloves

(double-gloving

recommended)

Lab coat
Not generally

required

Experimental Protocol: Step-by-Step Guidance for
Safe Handling
Adherence to a strict protocol is crucial when working with compounds of unknown toxicity. The

following steps provide a framework for the safe handling of hCAIX-IN-14 from receipt to

disposal.

Receiving and Storage
Inspection: Upon receipt, visually inspect the package for any signs of damage or leakage. If

compromised, do not open and contact the supplier immediately.
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Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials. The container should be clearly labeled with the compound name, date received,

and any known hazards. Keep the container tightly sealed.

Preparation of Stock Solutions
Controlled Environment: All weighing and dissolving procedures should be performed in a

certified chemical fume hood to minimize inhalation exposure.

Weighing: Use an analytical balance within the fume hood. Handle the solid compound with

care to avoid generating dust.

Dissolving: Add the solvent to the solid compound slowly and carefully. Ensure the chosen

solvent is appropriate for the compound and the intended experiment.

Use in Experiments
Containment: When treating cells or performing other in vitro assays, conduct the work in a

biological safety cabinet to maintain sterility and prevent aerosol generation.

Labeling: Clearly label all tubes, plates, and flasks containing hCAIX-IN-14.

Avoid Contamination: Use dedicated lab equipment (pipettes, tips, etc.) when handling the

compound.

Spill and Emergency Procedures
Spill Kit: Ensure a chemical spill kit is readily available in the laboratory.

Small Spills: For small spills of a solution, absorb the liquid with an inert material (e.g.,

vermiculite, sand) and place it in a sealed container for disposal. For solid spills, carefully

sweep up the material, avoiding dust generation, and place it in a sealed container.

Large Spills: Evacuate the area and contact your institution's environmental health and

safety (EHS) office.

Personal Exposure:
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Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water and seek immediate

medical attention.

Waste Disposal
Segregation: All waste contaminated with hCAIX-IN-14 (e.g., pipette tips, tubes, gloves,

absorbent materials) must be collected in a dedicated, labeled hazardous waste container.

Disposal: Dispose of hazardous waste according to your institution's EHS guidelines and

local regulations. Do not dispose of hCAIX-IN-14 down the drain.

The Role of CAIX in the Tumor Microenvironment
hCAIX-IN-14 targets carbonic anhydrase IX (CAIX), a transmembrane enzyme that is highly

expressed in many types of cancer, particularly in hypoxic (low oxygen) tumor

microenvironments.[1] CAIX plays a crucial role in pH regulation, helping cancer cells to survive

and proliferate in the acidic conditions that they create.[2] By inhibiting CAIX, hCAIX-IN-14
disrupts this pH-regulating mechanism, leading to increased intracellular acidity and ultimately,

cancer cell death.[1]
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Role of CAIX in the Hypoxic Tumor Microenvironment
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Caption: CAIX activity in the hypoxic tumor microenvironment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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